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Compound of Interest

Compound Name: 4-Chloro-N-methylpicolinamide

Cat. No.: B019266

The following provides essential safety and logistical information for the proper disposal of 4-
Chloro-N-methylpicolinamide, a compound used in organic synthesis and as an intermediate
in the manufacturing of pharmaceuticals.[1][2] Adherence to these guidelines is critical for
ensuring laboratory safety and environmental protection.

Immediate Safety Considerations

4-Chloro-N-methylpicolinamide is classified with the signal word "Warning" and is associated
with several hazard statements.[3][4][5][6] Appropriate personal protective equipment (PPE),
including safety goggles, chemical-resistant gloves, and a lab coat, should be worn at all times
when handling this chemical. Work should be conducted in a well-ventilated area or under a
chemical fume hood to avoid inhalation of dust or vapors.[3][4]

Hazard Identification and Physicochemical Properties

A summary of the key hazard classifications and physical properties of 4-Chloro-N-
methylpicolinamide is provided below.
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Property Data

H315: Causes skin irritation.[3][4][6]H319:

Causes serious eye irritation.[3][4][6]H335: May
GHS Hazard Statements ) o i

cause respiratory irritation.[3][4]H302: Harmful if

swallowed.[6][7]

P261: Avoid breathing
dust/fume/gas/mist/vapours/spray.
[3]P305+P351+P338: IF IN EYES: Rinse

Precautionary Statements cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[3]P302+P352: IF ON
SKIN: Wash with plenty of water.[8]

White to pale-yellow crystalline powder or solid.

Appearance BI71E]

Molecular Formula C7H7CIN20[1][6]
Molecular Weight 170.59 g/mol [6]

Melting Point 41-43°C[2]

Boiling Point 317.8 °C (Predicted)[2][7]

Room Temperature, sealed in a dry, dark place.

[2](5]

Storage Temperature

Step-by-Step Disposal Protocol

While some safety data sheets do not specify disposal methods, the standard procedure for
chlorinated aromatic compounds and laboratory chemicals is to treat them as hazardous waste.
[3][4] Do not dispose of this chemical down the drain or in the regular trash.[9][10]

1. Waste Collection and Segregation:

e Solid Waste: Collect surplus 4-Chloro-N-methylpicolinamide and any grossly contaminated
materials (e.g., weighing paper, gloves, bench paper) in a designated, compatible waste
container.
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Liquid Waste: If the compound is in solution, collect it in a separate, compatible liquid waste
container. Do not mix with other incompatible waste streams.[9] Halogenated solvent wastes
should be kept separate from non-halogenated wastes, as disposal costs can differ.[10]

Avoid Mixing: Do not mix hazardous waste with non-hazardous waste to prevent increasing
the volume of hazardous material.[10]

. Container Management:

Compatibility: Use a container that is in good condition and chemically compatible with 4-
Chloro-N-methylpicolinamide. The original container can often be used.[11]

Labeling: Clearly label the waste container with the words "HAZARDOUS WASTE" and list
the full chemical name "4-Chloro-N-methylpicolinamide” and its approximate concentration
or percentage.[11]

Closure: Keep the waste container securely capped at all times, except when adding waste.
[91[11]

. Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area
within the laboratory.

Ensure the storage area is secure and away from incompatible materials.

Use secondary containment for liquid waste to prevent spills.[9]

. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or equivalent
office to schedule a pickup for the hazardous waste.[9][11]

Complete any required waste pickup forms, providing accurate information about the
container's contents.[11]

. Disposal of Empty Containers:
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e A container that has held 4-Chloro-N-methylpicolinamide can be disposed of as regular
trash only after it has been properly decontaminated.

» Triple-rinse the empty container with a suitable solvent (e.g., methanol or ethanol).

o Collect the rinseate (the solvent used for rinsing) as hazardous waste and add it to your
liquid hazardous waste stream.[10]

 After rinsing, deface or remove the original chemical label. The container can then be
disposed of in the regular trash.[10]

6. Spill and Emergency Procedures:

 In case of a spill, evacuate personnel from the immediate area.

e Avoid breathing dust.[4]

o Wear appropriate PPE, including respiratory protection if necessary.

e Contain the spill and clean it up using an appropriate absorbent material.

o Collect all cleanup materials and the spilled substance in a sealed container and dispose of it
as hazardous waste.

» For large spills or if you are unsure how to proceed, contact your EHS office for assistance.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 4-
Chloro-N-methylpicolinamide.
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Caption: Workflow for the disposal of 4-Chloro-N-methylpicolinamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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